N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzamide

• IUPAC Name: N-(2-benzylsulfanylethyl)-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C17H18N2O3S/c1-13-7-8-15(11-16(13)19(21)22)17(20)18-9-10-23-12-14-5-3-2-4-6-14/h2-8,11H,9-10,12H2,1H3,(H,18,20)
• InChI Key: YKMVAGDTRRIWPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCSCC2=CC=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

“N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzamide” is likely an organic compound containing a benzylthio group, a nitro group, and an amide group. These functional groups suggest that this compound could have interesting chemical properties and could be used in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable benzylthio compound with an appropriate nitrobenzamide derivative. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Chemical Reactions Analysis

This compound could potentially participate in a variety of chemical reactions, given its functional groups. The benzylthio group could undergo oxidation reactions, the nitro group could be reduced to an amine, and the amide group could participate in hydrolysis or condensation reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a reagent in a chemical reaction, its mechanism of action would involve the way it reacts with other compounds. Without more specific information, it’s difficult to provide a detailed analysis of its mechanism of action.

Future Directions

The future research directions involving this compound would depend on its properties and potential applications. It could be studied further to better understand its reactivity, to develop new synthetic methods involving this compound, or to explore its potential uses in various fields.